N-(5-chloro-2-methylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C21H15ClFN3O2S/c1-12-2-5-14(22)8-17(12)25-18(27)9-26-11-24-19-16(10-29-20(19)21(26)28)13-3-6-15(23)7-4-13/h2-8,10-11H,9H2,1H3,(H,25,27)
• InChI Key: AIIMKDOMWHGLTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=C(C=C4)F
• Molecular Formula: C21H15ClFN3O2S
• Molecular Weight: 427.9 g/mol
• CAS No.: 1207057-24-6

Description

N-(5-chloro-2-methylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C21H15ClFN3O2S and its molecular weight is 427.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Compounds structurally related to N-(5-chloro-2-methylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide have been synthesized and tested for their antimicrobial properties. For instance, novel thienopyrimidine linked rhodanine derivatives demonstrated significant antibacterial potency against various bacteria, including E. coli and B. cereus, with minimum inhibitory concentrations (MICs) highlighting their potential as antimicrobial agents (Kerru et al., 2019).

Anti-inflammatory Activity

Derivatives similar to the target compound have shown anti-inflammatory activity, with several synthesized derivatives displaying significant inhibition of inflammation. This suggests potential applications in the treatment or management of inflammatory diseases (Sunder & Maleraju, 2013).

Antitumor Activity

The chemical framework of this compound is conducive to modifications leading to antitumor activity. Research into similar compounds has yielded molecules with potent activity against a range of cancer cell lines, illustrating the potential of such compounds in oncology (Gangjee et al., 2008).

Neuroinflammation Imaging

Pyrazolo[1,5-a]pyrimidines, which share a similar heterocyclic core with the target compound, have been explored as ligands for the translocator protein (18 kDa) (TSPO), a marker of neuroinflammation. These studies are crucial for the development of diagnostic tools for neurodegenerative diseases using positron emission tomography (PET) imaging (Damont et al., 2015).